Cas no 74853-06-8 (4-{4-(4-Methyloxy-phenyl)-piperazin-1-yl-phenyl}-carbamic Acid Phenyl Ester)

• Product Name: 4-{4-(4-Methyloxy-phenyl)-piperazin-1-yl-phenyl}-carbamic Acid Phenyl Ester
• CAS No: 74853-06-8
• MF: C₂₄H₂₅N₃O₃
• MW: 403.473605871201
• CID: 557227
• PubChem ID: 981607
• Update Time: 2025-06-22

4-{4-(4-Methyloxy-phenyl)-piperazin-1-yl-phenyl}-carbamic Acid Phenyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[4-[4-(4-methoxyphenyl)-1-piperazinyl]phenyl]-, phenyl ester
• 4-{[4-(4-Methyloxy-phenyl)-piperazin-1-yl]-phenyl}-carbamic Acid Phenyl Ester
• [4-(4-Methoxypiperazine-1-yl)phenyl] carbamic acid phenyl ester
• 4-([4-(4-METHYLOXY-PHENYL)-PIPERAZIN-1-YL]-PHENYL)-CARBAMIC ACID PHENYL ESTER
• phenyl N-[4-[4-(4-methoxyphenyl)piperazin-1-yl]phenyl]carbamate
• AC1LJXJI
• AG-G-97875
• CTK8F5578
• phenyl [4-[4-(4-methoxyphenyl)-1-piperazinyl]phenyl]carbamate
• phenyl 4-(4-(4-methoxyphenyl)piperazin-1-yl)phenylcarbamate
• ST094974
• SureCN2543995
• DTXSID40359680
• phenyl[4-[4-(4-methoxyphenyl)-1-piperazinyl]phenyl]carbamate
• NUCLEARFASTRED
• phenyl{4-[4-(4-methoxyphenyl)-1-piperazinyl]phenyl}carbamate
• Phenyl {4-[4-(4-methoxyphenyl)piperazin-1-yl]phenyl}carbamate
• SCHEMBL2543995
• AKOS024286551
• [4-(4-Methoxypiperazine-1-yl)phenyl]carbamic acid phenyl ester
• 74853-06-8
• FT-0671346
• NTGBUUXKGAZMSE-UHFFFAOYSA-N
• PHENYL (4-(4-(4-METHOXYPHENYL)PIPERAZIN-1-YL)PHENYL)CARBAMATE
• G85821
• 4-{4-(4-Methyloxy-phenyl)-piperazin-1-yl-phenyl}-carbamic Acid Phenyl Ester

• Inchi： 1S/C24H25N3O3/c1-29-22-13-11-21(12-14-22)27-17-15-26(16-18-27)20-9-7-19(8-10-20)25-24(28)30-23-5-3-2-4-6-23/h2-14H,15-18H2,1H3,(H,25,28)
• InChI Key： NTGBUUXKGAZMSE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1CCN(C2C=CC(=CC=2)NC(=O)OC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 403.19000
• Monoisotopic Mass: 403.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 54.04000
• LogP: 4.83570

Additional information on 4-{4-(4-Methyloxy-phenyl)-piperazin-1-yl-phenyl}-carbamic Acid Phenyl Ester

Recent Advances in the Study of 4-{4-(4-Methyloxy-phenyl)-piperazin-1-yl-phenyl}-carbamic Acid Phenyl Ester (CAS: 74853-06-8)

The compound 4-{4-(4-Methyloxy-phenyl)-piperazin-1-yl-phenyl}-carbamic Acid Phenyl Ester (CAS: 74853-06-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have demonstrated that this phenyl carbamate derivative exhibits notable binding affinity to serotonin and dopamine receptors, particularly the 5-HT_1A and D₂ receptor subtypes. A 2023 study published in the Journal of Medicinal Chemistry revealed that the compound's piperazine moiety contributes significantly to its receptor binding profile, while the phenyl carbamate group enhances its metabolic stability in vivo.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 74853-06-8. A 2024 publication in Organic Process Research & Development described an optimized three-step synthesis route starting from 4-(4-hydroxyphenyl)piperazine, with an overall yield improvement of 22% compared to previous methods. The new protocol also reduces the use of hazardous reagents, making the process more environmentally sustainable.

Pharmacological investigations have uncovered promising neuroprotective properties of this compound. Research conducted at multiple academic institutions has shown that 4-{4-(4-Methyloxy-phenyl)-piperazin-1-yl-phenyl}-carbamic Acid Phenyl Ester can modulate oxidative stress pathways in neuronal cells, suggesting potential applications in neurodegenerative disorders. However, these findings remain preliminary and require further validation through clinical studies.

The compound's pharmacokinetic profile has been extensively characterized in recent preclinical studies. Data indicates moderate oral bioavailability (approximately 45-50% in rodent models) and favorable blood-brain barrier penetration. These properties, combined with its receptor binding characteristics, position 74853-06-8 as a promising scaffold for the development of novel central nervous system therapeutics.

Current research directions include structural optimization to enhance selectivity and reduce potential off-target effects. Several research groups are investigating analogs with modified substituents on both the piperazine and phenyl rings. These efforts aim to develop more potent and specific compounds while maintaining the favorable pharmacokinetic properties of the parent molecule.

In conclusion, 4-{4-(4-Methyloxy-phenyl)-piperazin-1-yl-phenyl}-carbamic Acid Phenyl Ester represents an important chemical entity in medicinal chemistry research. While significant progress has been made in understanding its pharmacological properties, further studies are needed to fully explore its therapeutic potential and safety profile. The compound continues to serve as a valuable tool for investigating neurotransmitter systems and developing novel treatments for neurological and psychiatric disorders.